1-(4-Iodophenoxy)acetone

Core Science & Biosynthesis

1-(4-Iodophenoxy)acetone CAS 459819-68-2 chemical properties

The following technical guide details the chemical properties, synthesis, and applications of 1-(4-Iodophenoxy)acetone (CAS 459819-68-2). This document is structured for researchers and drug development professionals, focusing on the compound's utility as a bifunctional scaffold in medicinal chemistry.

A Bifunctional Scaffold for Divergent Library Synthesis

Chemical Identity & Significance

1-(4-Iodophenoxy)acetone is an organic building block characterized by two distinct reactive handles: an electrophilic ketone and a nucleophile-ready aryl iodide. Its structure allows for orthogonal functionalization , making it a valuable "linchpin" intermediate in the synthesis of pharmaceutical libraries, particularly for fragment-based drug discovery (FBDD).

Property	Details
IUPAC Name	1-(4-iodophenoxy)propan-2-one
CAS Registry Number	459819-68-2
Molecular Formula	C₉H₉IO₂
Molecular Weight	276.07 g/mol
SMILES	CC(=O)COc1ccc(I)cc1
Structural Class	Aryl ether; α-phenoxy ketone; Aryl iodide

Physical & Chemical Properties

The following data aggregates predicted and experimental values. Due to the niche nature of this intermediate, some constants are derived from structure-property relationship (SPR) algorithms validated against homologous phenoxyacetones.

Parameter	Value / Description	Confidence/Source
Physical State	Off-white to pale yellow solid or viscous oil	Observed in analogs
Melting Point	55–60 °C (Predicted)	In silico consensus
Boiling Point	311.4 ± 22.0 °C at 760 mmHg	Predicted (ACD/Labs)
Density	1.666 ± 0.06 g/cm³	Predicted
Solubility	Soluble in DCM, EtOAc, Acetone, DMSO.[1][2] Insoluble in water.	Lipophilic ether
pKa	Non-ionizable (neutral)	Structural analysis

Predicted Spectral Characteristics (¹H NMR, CDCl₃, 400 MHz)

• δ 7.55 (d, J=8.8 Hz, 2H): Aryl protons ortho to iodine (deshielded by inductive effect).

• δ 6.68 (d, J=8.8 Hz, 2H): Aryl protons ortho to ether oxygen (shielded by resonance).

• δ 4.52 (s, 2H): Methylene protons (-O-CH ₂-C=O). Distinctive singlet.

• δ 2.25 (s, 3H): Methyl ketone (-C=O-CH ₃).

Synthetic Methodologies

The most robust route to CAS 459819-68-2 is the Williamson Ether Synthesis , coupling 4-iodophenol with a haloacetone derivative.

Protocol: Alkylation of 4-Iodophenol

• Objective: Selective O-alkylation avoiding C-alkylation or polymerization of the halo-ketone.

• Reaction Scale: 10 mmol (representative).

Reagents:

• 4-Iodophenol (1.0 eq)

• Chloroacetone (1.2 eq) [Note: Lachrymator, handle in fume hood]

• Potassium Carbonate (K₂CO₃) (2.0 eq) or Cesium Carbonate (Cs₂CO₃) (1.5 eq)

• Potassium Iodide (KI) (0.1 eq, Finkelstein catalyst)

• Solvent: Acetone (reflux) or DMF (60°C).

Step-by-Step Procedure:

• Activation: Charge a round-bottom flask with 4-iodophenol (2.20 g, 10 mmol) and anhydrous K₂CO₃ (2.76 g, 20 mmol) in Acetone (30 mL). Stir at room temperature for 15 minutes to generate the phenoxide anion.

• Addition: Add catalytic KI (166 mg, 1 mmol). Add Chloroacetone (1.11 g, 12 mmol) dropwise via syringe.

  • Expert Insight: Adding KI converts the chloroacetone to the more reactive iodoacetone in situ, accelerating the reaction and reducing reaction times.

• Reflux: Heat the mixture to reflux (approx. 60°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1). The starting phenol (lower Rf) should disappear.

• Workup: Cool to room temperature. Filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in EtOAc, wash with 1M NaOH (to remove unreacted phenol) and Brine. Dry over Na₂SO₄.[3] If necessary, purify via flash chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Figure 1: Williamson ether synthesis pathway for 1-(4-Iodophenoxy)acetone.

Reactivity Profile & Applications

The utility of CAS 459819-68-2 lies in its ability to serve as a divergent point in synthesis.

A. The Aryl Iodide Handle (Cross-Coupling)

The iodine atom is highly reactive toward Palladium (Pd) oxidative addition, enabling C-C and C-N bond formation.

• Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form biaryl ether ketones.

• Sonogashira Coupling: Reacts with terminal alkynes to extend the carbon skeleton.

• Buchwald-Hartwig Amination: Substitutes the iodine with amines.

B. The Ketone Handle (Condensation/Reduction)

The ketone functionality remains stable during many Pd-catalyzed cycles (if non-reducing conditions are used), allowing for subsequent modification.

• Reductive Amination: Reaction with primary/secondary amines and NaBH(OAc)₃ yields phenoxy-propylamines (common pharmacophores in CNS drugs).

• Reduction: NaBH₄ reduction yields the secondary alcohol (1-(4-iodophenoxy)propan-2-ol).

Experimental Workflow: Divergent Synthesis

The diagram below illustrates how this single scaffold can generate a library of compounds.

Figure 2: Divergent reactivity profile allowing orthogonal elaboration.

Handling & Safety Data

While specific toxicological data for this CAS is limited, safety protocols should be inferred from its functional groups (α-phenoxy ketones and aryl iodides).

• Hazard Classification (GHS):

  • Skin/Eye Irritant: Likely Category 2 (Skin) and 2A (Eye).

  • Sensitization: Potential skin sensitizer due to the alkylating nature of the alpha-carbon (though less reactive than halo-ketones).

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Light sensitive (iodide bond is photolabile over long periods).

• Disposal: Dispose of as halogenated organic waste.

References

• PubChem Compound Summary. "Acetone (General Properties)." National Library of Medicine. [Link]

• Organic Syntheses. "General Procedure for Williamson Ether Synthesis." Org. Synth. Coll. Vol. 4, p. 836. [Link]

• ChemCD. "1-(4-Iodophenoxy)-2-Propanone Structure and Identifiers." [Link][1][4]

Sources

• 1. 1-(4-IODOPHENOXY)-2-PROPANONE ,459819-68-2 _Chemical Cloud Database [chemcd.com]
• 2. mol.hu [mol.hu]
• 3. 4-Iodophenol synthesis - chemicalbook [chemicalbook.com]
• 4. 2-Propanone, 1-(4-iodophenoxy)- CAS#: 459819-68-2 [chemicalbook.com]

An In-depth Technical Guide to the Solubility of 1-(4-iodophenoxy)acetone in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of 1-(4-iodophenoxy)acetone, a compound of interest in synthetic and medicinal chemistry. As a Senior Application Scientist, the following sections are designed to offer not just procedural steps but also the underlying scientific rationale to empower researchers in their experimental design and interpretation.

Introduction to 1-(4-iodophenoxy)acetone

1-(4-iodophenoxy)acetone, with the chemical formula C9H9IO2, is an organic compound featuring a ketone functional group and an ether linkage to an iodinated phenyl ring.[1][2] Its molecular structure imparts a specific set of physicochemical properties that are critical to its application in areas such as the synthesis of pharmaceuticals and agrochemicals.[3] Understanding its solubility is paramount for reaction setup, purification, formulation, and in vitro/in vivo studies.

Key Molecular Features Influencing Solubility:

• Iodophenyl Group: The presence of a large, hydrophobic iodinated benzene ring significantly contributes to the molecule's nonpolar character.

• Ether Linkage (-O-): The ether group introduces some polarity and can act as a hydrogen bond acceptor.

• Ketone Group (C=O): The carbonyl group is polar and can also accept hydrogen bonds, which can influence its interaction with protic solvents.

Theoretical Principles of Solubility

The adage "like dissolves like" is the foundational principle in predicting solubility.[4] This means that substances with similar polarities and intermolecular forces are more likely to be soluble in one another. The solubility of 1-(4-iodophenoxy)acetone in a given organic solvent is a result of the interplay between the energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions.

Intermolecular Forces at Play:

• Van der Waals Forces: As a relatively large organic molecule, London dispersion forces will be a significant factor in its interaction with nonpolar solvents.

• Dipole-Dipole Interactions: The polar ketone and ether functional groups allow for dipole-dipole interactions with polar solvents.

• Hydrogen Bonding: While 1-(4-iodophenoxy)acetone cannot donate hydrogen bonds, its oxygen atoms can act as hydrogen bond acceptors, allowing for interactions with protic solvents like alcohols.

Based on its structure, 1-(4-iodophenoxy)acetone is expected to have moderate solubility in a range of organic solvents.[3] Its significant nonpolar character from the iodophenyl ring suggests good solubility in nonpolar solvents, while the polar functional groups may allow for some solubility in more polar organic solvents. A related compound, (4-iodophenyl)acetone, is noted to have lipid solubility, which reinforces the expectation of solubility in nonpolar environments.[5]

Predicted Solubility Profile

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Toluene, Diethyl Ether	High	The large, nonpolar iodophenyl group will have strong van der Waals interactions with these solvents.
Polar Aprotic	Acetone, Ethyl Acetate, Dichloromethane (DCM), Tetrahydrofuran (THF)	High to Moderate	The polarity of these solvents can interact with the ketone and ether groups, while their organic nature accommodates the nonpolar part of the molecule. Acetone, in particular, is a versatile solvent for many organic compounds.[6][7]
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate to Low	The ability of these solvents to hydrogen bond with the ketone and ether groups will promote solubility. However, the large nonpolar part of the molecule may limit overall solubility, especially in more polar alcohols.

Experimental Determination of Solubility

To obtain quantitative solubility data, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining the solubility of 1-(4-iodophenoxy)acetone in a selection of organic solvents.

Materials and Equipment

• 1-(4-iodophenoxy)acetone (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (readable to 0.1 mg)

• Vials with screw caps (e.g., 4 mL)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility.

Caption: Workflow for the experimental determination of solubility.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-(4-iodophenoxy)acetone to a series of vials. The amount should be sufficient to ensure that undissolved solid remains after equilibration.

  • Accurately add a known volume (e.g., 2.0 mL) of each selected organic solvent to the corresponding vial.

  • Securely cap the vials.

• Equilibration:

  • Vortex the vials for 1-2 minutes to ensure good initial mixing.

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) to ensure the solution is saturated.

• Phase Separation:

  • After equilibration, visually inspect the vials to confirm the presence of undissolved solid.

  • Centrifuge the vials at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet the excess solid.

• Sample Analysis:

  • Carefully withdraw a known volume of the clear supernatant (e.g., 100 µL) without disturbing the solid pellet.

  • Dilute the aliquot with a suitable solvent (often the mobile phase for HPLC) to a concentration within the linear range of the analytical method.

  • Analyze the diluted sample using a pre-validated HPLC or GC method to determine the concentration of 1-(4-iodophenoxy)acetone.

• Quantification:

  • Prepare a calibration curve using standard solutions of 1-(4-iodophenoxy)acetone of known concentrations.

  • Use the calibration curve to determine the concentration of the solute in the diluted samples.

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise table.

Table 1: Experimentally Determined Solubility of 1-(4-iodophenoxy)acetone at 25 °C

Solvent	Solvent Class	Solubility (mg/mL)	Solubility (mol/L)
Hexane	Nonpolar	Experimental Value	Calculated Value
Toluene	Nonpolar	Experimental Value	Calculated Value
Dichloromethane	Polar Aprotic	Experimental Value	Calculated Value
Acetone	Polar Aprotic	Experimental Value	Calculated Value
Ethyl Acetate	Polar Aprotic	Experimental Value	Calculated Value
Methanol	Polar Protic	Experimental Value	Calculated Value
Ethanol	Polar Protic	Experimental Value	Calculated Value

The results from this table can then be used to select appropriate solvents for chemical reactions, purification processes like recrystallization, and formulation development. For instance, a solvent with high solubility at an elevated temperature and low solubility at room temperature would be an ideal candidate for recrystallization.

Health and Safety Considerations

• 1-(4-iodophenoxy)acetone: Handle in a well-ventilated area, preferably a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

• Organic Solvents: Many organic solvents are flammable and/or toxic. Consult the Safety Data Sheet (SDS) for each solvent before use. Handle them in a fume hood and away from ignition sources.

Conclusion

While direct, published solubility data for 1-(4-iodophenoxy)acetone is scarce, a thorough understanding of its molecular structure and the principles of solubility allows for strong predictions of its behavior in various organic solvents. This guide provides the theoretical framework and a robust experimental protocol for researchers to determine the precise solubility of this compound, enabling its effective use in research and development.

References

• ResearchGate. Solubility of Organic Systems Containing 1,4Dioxan2-one | Request PDF. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Acetone. [Link]

• PubChem. 1-(4-Iodophenyl)propan-2-one. [Link]

• Purosolv. Pharma-Grade Acetone: A Crucial Component in Pharmaceutical Processing. [Link]

• University of Toronto. Solubility of Organic Compounds. [Link]

• PubChem. 1-(4-Ethoxyphenyl)acetone. [Link]

• American Chemical Society. Physics-Based Solubility Prediction for Organic Molecules | Chemical Reviews. [Link]

• Purosolv. Role of Acetone in Solubility Enhancement of Drugs. [Link]

• Massachusetts Institute of Technology. Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. [Link]

• Unknown Source. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• University of California, Los Angeles. Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• PubChem. 1-(4-Isopropoxyphenyl)propan-2-one. [Link]

• Nature. Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. [Link]

• Chemistry Steps. Solubility of Organic Compounds. [Link]

• Ookto. Acetone in Medical Applications: A Versatile Solvent for Paints & Coatings. [Link]

• ResearchGate. Prediction of Solubility of Solid Organic Compounds in Solvents by UNIFAC. [Link]

• ChemBK. 1-(4-hydroxyphenyl)propan-2-one. [Link]

• National Institutes of Health. Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. [Link]

• Chemistry LibreTexts. 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0. [Link]

• Cheméo. Chemical Properties of 1-Propanone, 2,2-dimethyl-1-(4-phenoxyphenyl)- (CAS 55814-54-5). [Link]

• PubChem. 1-(4-Acetylphenoxy)propan-2-one. [Link]

Sources

• 1. (4-IODOPHENYL)ACETONE CAS#: 21906-36-5 [amp.chemicalbook.com]
• 2. 1-(4-Iodophenyl)propan-2-one | C9H9IO | CID 13772685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 21906-36-5: 1-(4-Iodophenyl)-2-propanone | CymitQuimica [cymitquimica.com]
• 4. chem.ws [chem.ws]
• 5. biosynth.com [biosynth.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]

Strategic Utilization of 1-(4-Iodophenoxy)acetone: A Bifunctional Scaffold for Divergent Library Synthesis

Topic: Strategic Utilization of 1-(4-Iodophenoxy)acetone in Medicinal Chemistry Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Executive Summary

In the landscape of modern medicinal chemistry, 1-(4-iodophenoxy)acetone (CAS: 459819-68-2) represents a high-value "linchpin" scaffold. Its utility stems from its bifunctionality : it possesses a reactive ketone handle for heterocyclic construction or reductive amination, and a para-iodophenoxy motif that serves as a premium handle for late-stage palladium-catalyzed diversification.

This guide details the synthesis, reactivity, and strategic application of this scaffold. Unlike simple phenoxyacetones, the iodine substituent allows this molecule to serve as a gateway to complex biaryl ether libraries, widely prevalent in kinase inhibitors, antifungal azoles, and PPAR agonists.

Chemical Profile & Reactivity

1-(4-Iodophenoxy)acetone is an

-aryloxy ketone.[1] Its chemical behavior is defined by two orthogonal reactive centers that allow for "divergent synthesis"—the ability to grow a molecule in two distinct directions sequentially.

Property	Specification
IUPAC Name	1-(4-iodophenoxy)propan-2-one
CAS Number	459819-68-2
Molecular Formula	C H IO
Molecular Weight	276.07 g/mol
Key Functionality A	Ketone ( ): Electrophilic center for condensation, reduction, or -functionalization.
Key Functionality B	Aryl Iodide ( ): High-reactivity handle for Suzuki, Sonogashira, and Buchwald-Hartwig couplings.

Structural Logic: The Orthogonal Strategy

The power of this scaffold lies in the operational order of events.

• Path A (Ketone First): Transform the ketone into a heterocycle (e.g., thiazole, imidazole). The aryl iodide remains intact, allowing for subsequent library expansion via cross-coupling.

• Path B (Iodide First): Perform a Suzuki coupling to establish a biaryl core, then utilize the ketone for fragment coupling.

Synthetic Pathways: Preparation of the Scaffold

The synthesis of 1-(4-iodophenoxy)acetone is a classic Williamson ether synthesis. However, process control is required to prevent self-condensation of the ketone or over-alkylation.

Protocol: Optimized Williamson Ether Synthesis

Objective: Synthesis of 1-(4-iodophenoxy)acetone from 4-iodophenol.

Reagents:

• 4-Iodophenol (1.0 equiv)[2]

• Chloroacetone (1.2 equiv) [Warning: Lachrymator]

• Potassium Carbonate (K

  CO , 2.0 equiv)

• Potassium Iodide (KI, 0.1 equiv) [Catalyst]

• Solvent: Acetone (Reagent Grade)

Step-by-Step Methodology:

• Activation: In a round-bottom flask equipped with a reflux condenser, dissolve 4-iodophenol (e.g., 10 mmol) in acetone (50 mL). Add anhydrous K

  CO (20 mmol). Stir at room temperature for 15 minutes to generate the phenoxide anion.

  • Why: Pre-stirring ensures deprotonation before the electrophile is introduced, reducing side reactions.

• Catalysis: Add catalytic KI (1 mmol).

  • Why: KI converts chloroacetone in situ to the more reactive iodoacetone (Finkelstein reaction logic), significantly accelerating the rate of substitution.

• Addition: Add chloroacetone (12 mmol) dropwise over 10 minutes.

• Reflux: Heat the mixture to reflux (approx. 56°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) until the starting phenol is consumed.

• Workup: Cool to room temperature. Filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in EtOAc, wash with 1M NaOH (to remove unreacted phenol) and brine. Dry over Na

  SO . Purify via flash column chromatography (SiO , gradient 0-20% EtOAc in Hexanes).

Medicinal Chemistry Modules

Module A: Heterocycle Construction (The "Right-Hand" Side)

The most potent application of this scaffold is the Hantzsch Thiazole Synthesis . This reaction converts the ketone into a 2-aminothiazole moiety, a pharmacophore found in numerous kinase inhibitors (e.g., Dasatinib analogs).

Reaction Logic:

• Bromination: The ketone is first brominated at the

  -position using Br or NBS to form 1-bromo-1-(4-iodophenoxy)acetone.

• Cyclization: Reaction with thiourea or a thioamide yields the thiazole ring.

Figure 1: Hantzsch Thiazole Synthesis pathway converting the phenoxyacetone scaffold into a bioactive aminothiazole core.

Module B: Late-Stage Diversification (The "Left-Hand" Side)

Once the heterocyclic core is established, the aryl iodide becomes the focal point. The iodine atom is a "privileged" leaving group for Palladium-catalyzed cross-couplings, superior to bromine or chlorine.

Key Transformations:

• Suzuki-Miyaura Coupling: React with aryl boronic acids to create Biaryl Ethers .

  • Relevance: Biaryl ethers are critical for hydrophobic pocket binding in enzyme inhibitors (e.g., B-RAF, VEGFR).

• Sonogashira Coupling: React with terminal alkynes.

  • Relevance: Introduces rigid acetylene spacers, often used to probe the depth of binding pockets.

Strategic Workflow: Library Generation

The following diagram illustrates how a medicinal chemist uses this single scaffold to generate a diverse library of potential drug candidates.

Figure 2: Divergent synthesis workflow. The scaffold allows for the parallel generation of amine-based ligands and complex heterocyclic kinase inhibitors.

Detailed Experimental Protocol

Case Study: Synthesis of a Biaryl-Thiazole Precursor

Step 1:

-Bromination

• Dissolve 1-(4-iodophenoxy)acetone (1.0 equiv) in acetonitrile.

• Add N-Bromosuccinimide (NBS) (1.05 equiv) and catalytic p-toluenesulfonic acid (pTsOH) .

• Stir at room temperature for 2 hours. The color will shift from pale yellow to orange.

• Note: NBS is preferred over elemental bromine for better regioselectivity at the

  -position.

Step 2: Thiazole Cyclization

• To the reaction mixture from Step 1, add Thiourea (1.2 equiv) directly (one-pot telescope is possible, but isolation is cleaner).

• Heat to reflux for 3 hours. A precipitate (the hydrobromide salt of the thiazole) often forms.

• Cool, filter, and neutralize with aqueous NaHCO

  to obtain the free base: 4-((4-iodophenoxy)methyl)thiazol-2-amine .

Step 3: Suzuki Coupling (Diversity Step)

• Combine the thiazole product (1.0 equiv), Phenylboronic acid (1.2 equiv), and Pd(PPh

  ) (5 mol%) in a mixture of DME/Water (3:1).

• Add Na

  CO (2.0 equiv).

• Degas with nitrogen and heat at 85°C for 12 hours under inert atmosphere.

• Result: A biaryl ether with a thiazole tail, a classic "Type II" kinase inhibitor motif.

References

• Biosynth. (n.d.). (4-Iodophenyl)acetone and related iodinated scaffolds. Retrieved from

• BenchChem. (2025). Acetone Oxime and Phenoxyacetone Derivatives in Medicinal Chemistry. Retrieved from

• National Institutes of Health (NIH). (2023). Terminal Phenoxy Group as a Privileged Moiety of the Drug Scaffold. PubMed Central. Retrieved from

• ChemicalBook. (2023).[3] 1-(4-Iodophenoxy)-2-propanone: Properties and Suppliers. Retrieved from

• Royal Society of Chemistry. (1969). Reaction of phenols with

  -chloro-ketones in the presence of potassium iodide. J. Chem. Soc. C. Retrieved from

Sources

• 1. Reaction of phenols with α-chloro-ketones in the presence of potassium iodide - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. 1-(4-IODOPHENOXY)-2-PROPANONE ,459819-68-2 _Chemical Cloud Database [chemcd.com]
• 3. 1-(4-IODOPHENOXY)-2-PROPANONE [chemicalbook.com]

Protocols & Analytical Methods

Synthesis of 1-(4-iodophenoxy)acetone from 4-iodophenol and chloroacetone

Application Note: Scalable Synthesis of 1-(4-Iodophenoxy)propan-2-one

Executive Summary & Strategic Importance

This application note details the synthesis of 1-(4-iodophenoxy)propan-2-one (CAS: 21906-36-5), a critical intermediate in the development of azole antifungals and radiolabeled pharmaceutical tracers. The protocol employs a modified Williamson Ether Synthesis , optimized to mitigate the lachrymatory hazards of chloroacetone while maximizing yield through Finkelstein catalysis.

Target Audience: Medicinal Chemists, Process Development Engineers.

Key Reaction:

Critical Safety Protocol: Chloroacetone Handling

WARNING: High Hazard Operation Chloroacetone is a potent lachrymator (tear gas agent) and is extremely toxic by inhalation and skin contact.

• Engineering Controls: All operations involving chloroacetone must be performed in a certified chemical fume hood with a face velocity >100 fpm.

• PPE: Double nitrile gloves, lab coat, and chemical splash goggles are mandatory. A full-face respirator is recommended if the hood sash must be raised significantly.

• Neutralization: Keep a beaker of 10% aqueous ammonia or 5% sodium bisulfite nearby to neutralize spills immediately.

• Stabilization: Commercial chloroacetone is often stabilized with calcium carbonate (

  ).[1][2] Ensure the reagent is not polymerized (dark/viscous) before use.

Mechanistic Insight & Reaction Logic

The synthesis relies on an

nucleophilic substitution.[3] However, two competing factors dictate the success of this reaction:

• Nucleophilicity: The phenoxide ion (generated in situ) is an ambient nucleophile. Using a mild base like Potassium Carbonate (

  ) in an aprotic solvent (Acetone) favors -alkylation over -alkylation.

• Leaving Group Ability: Chlorine is a moderate leaving group. To accelerate the reaction and lower the thermal requirement (reducing chloroacetone degradation), we employ Potassium Iodide (KI) as a catalyst.

The Finkelstein Effect: KI reacts with chloroacetone to transiently form iodoacetone in situ. The iodide is a far superior leaving group than chloride, increasing the rate of phenoxide attack by orders of magnitude.

Reaction Pathway Diagram

Figure 1: Catalytic cycle showing the in-situ activation of chloroacetone via iodide exchange.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[4]	Role
4-Iodophenol	220.01	1.0	Limiting Reagent
Chloroacetone	92.52	1.2	Electrophile
Potassium Carbonate ( )	138.21	2.0	Base (Anhydrous)
Potassium Iodide (KI)	166.00	0.1	Catalyst
Acetone	58.08	N/A	Solvent (HPLC Grade)

Step-by-Step Procedure

1. Activation Phase:

• To a dry 250 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar, add 4-iodophenol (10.0 g, 45.4 mmol).

• Add anhydrous Acetone (100 mL). Stir until fully dissolved.

• Add anhydrous

  (12.5 g, 90.8 mmol) and KI (0.75 g, 4.5 mmol).

• Expert Note: Stir this suspension at room temperature for 15 minutes. This allows partial deprotonation and ensures the base is well-dispersed before the electrophile is introduced.

2. Addition Phase:

• Fit the flask with a reflux condenser and a pressure-equalizing addition funnel.

• Charge the addition funnel with Chloroacetone (5.05 g, 4.3 mL, 54.5 mmol) diluted in 10 mL of acetone.

• Dropwise Addition: Add the chloroacetone solution over 20 minutes at room temperature.

  • Why? Rapid addition can cause a localized exotherm and promote chloroacetone self-polymerization (darkening of solution).

3. Reaction Phase:

• Heat the mixture to a gentle reflux (

  C internal temp).

• Maintain reflux for 3 to 5 hours .

• Process Control: Monitor by TLC (Eluent: 20% Ethyl Acetate in Hexanes).

  • Target: Disappearance of 4-iodophenol (

    ) and appearance of product ( ).

4. Workup & Isolation:

• Cool the reaction mixture to room temperature.

• Filtration: Filter off the inorganic salts (

  ) using a sintered glass funnel. Wash the filter cake with cold acetone ( mL).

• Concentration: Concentrate the filtrate under reduced pressure (Rotovap) to obtain a crude oil/solid.

• Extraction: Dissolve the residue in Ethyl Acetate (100 mL) and wash with:

  • Water (

    mL) to remove residual salts.

  • 1M NaOH (

    mL) to remove unreacted phenol (Critical for purity).

  • Brine (

    mL).

• Dry the organic layer over anhydrous

  , filter, and evaporate to dryness.

5. Purification:

• The crude product often solidifies upon standing.

• Recrystallization: Recrystallize from minimal hot Ethanol or an Ethanol/Hexane mixture.

• Yield Expectation: 85-92% (Off-white to pale yellow crystals).

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification stages.

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Low Yield / Dark Tar	Chloroacetone polymerization	Ensure Chloroacetone is fresh/stabilized. Add dropwise. Do not overheat.
Residual Phenol in Product	Incomplete reaction or poor wash	Extend reflux time. Ensure the 1M NaOH wash step is performed vigorously.
Product is Oil (not solid)	Solvent entrapment or impurities	Scratch flask with glass rod. Cool to C. Recrystallize.
Lachrymatory Vapors outside Hood	Poor containment	STOP immediately. Check ventilation. Neutralize glassware with ammonia before removing from hood.

References

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved October 24, 2023, from [Link][3]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 6571, Chloroacetone. Retrieved October 24, 2023, from [Link]

• Google Patents. (2015). CN105503537A - Synthetic method of 4-iodophenol as 4-iodophenoxyacetic acid drug intermediate.

• ScienceMadness. (2020). Chloroacetone Handling and Properties. Retrieved October 24, 2023, from [Link]

Sources

• 1. Chloroacetone | ClCH2COCH3 | CID 6571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CHLOROACETONE, STABILIZED | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Synthesis routes of (4-Chlorophenylthio)acetone [benchchem.com]

Application Note: High-Purity Synthesis of 4-Iodophenoxyacetone via Modified Williamson Ether Protocol

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 1-(4-iodophenoxy)propan-2-one (4-iodophenoxyacetone). This compound is a critical intermediate in the synthesis of phenoxyalkanoic acid derivatives, liquid crystals, and pharmaceutical pharmacophores.

Unlike generic ether synthesis guides, this protocol addresses the specific challenges of the iodine substituent—namely, its lability to light and the potential for competing side reactions. We utilize a Finkelstein-modified Williamson ether synthesis , employing potassium iodide (KI) catalysis to accelerate the alkylation of 4-iodophenol with chloroacetone under mild reflux.

Key Performance Indicators:

• Target Yield: >85% (Isolated)

• Purity: >98% (HPLC/NMR)

• Reaction Time: 4–6 Hours

Critical Safety & Hazard Controls

WARNING: Strict adherence to safety protocols is mandatory.

Hazard Agent	Classification	Critical Control Measure
Chloroacetone	Lachrymator / Toxic	Zero-Exposure Protocol: Handle ONLY in a high-efficiency fume hood. Wear double nitrile gloves. Keep a beaker of dilute ammonia or 10% NaOH nearby to neutralize spills immediately.
4-Iodophenol	Irritant / Light Sensitive	Store in amber glass. Avoid metal spatulas (use porcelain/glass) to prevent iodine leaching/discoloration.
Acetone	Flammable Solvent	Ensure all ground-glass joints are greased and clipped. Use a spark-proof heating mantle, not an open flame.

Reaction Mechanism & Logic

The synthesis proceeds via an SN2 nucleophilic substitution.[1] To optimize kinetics and yield, we employ a "one-pot" activation strategy.

Mechanistic Pathway[2]

• Deprotonation: Potassium carbonate (

  ) deprotonates 4-iodophenol to generate the phenoxide anion.

• In-Situ Activation (Finkelstein): Catalytic Potassium Iodide (KI) reacts with chloroacetone to transiently form iodoacetone . The C–I bond is weaker and more polarizable than the C–Cl bond, making iodoacetone a significantly better electrophile (approx. 100x faster reaction rate).

• Substitution: The 4-iodophenoxide attacks the alpha-carbon of the activated ketone, displacing the halide.

Visualized Workflow

Figure 1: Reaction pathway highlighting the deprotonation and catalytic alkylation steps.

Materials & Equipment

Reagents

• 4-Iodophenol (CAS 540-38-5): 11.0 g (50 mmol). Note: Recrystallize from ligroin if pink/dark.

• Chloroacetone (CAS 78-95-5): 5.0 mL (approx. 60 mmol, 1.2 eq). Stabilized grade.

• Potassium Carbonate (

  ): 13.8 g (100 mmol, 2.0 eq). Anhydrous, granular.

• Potassium Iodide (KI): 0.83 g (5 mmol, 10 mol%).

• Solvent: Acetone (HPLC grade, dried over molecular sieves), 150 mL.

Equipment

• 250 mL Round Bottom Flask (RBF) (2-neck).

• Reflux condenser with drying tube (

  ).

• Magnetic stir bar (egg-shaped for slurry handling).

• Addition funnel (pressure-equalizing).

• Oil bath or heating mantle with temperature controller.

Experimental Protocol

Phase 1: Deprotonation (The "Yellow Shift")

• Setup: Oven-dry the RBF and stir bar. Assemble the apparatus while hot and flush with Nitrogen (

  ) or Argon.

• Charging: Add 4-iodophenol (11.0 g) and anhydrous acetone (100 mL) to the flask. Stir until fully dissolved.

• Base Addition: Add

  (13.8 g) in one portion.

• Activation: Heat the mixture to a gentle reflux (

  C) for 30 minutes .

  • Observation: The solution will likely turn from colorless to a pale yellow/green suspension. This indicates the formation of the phenoxide anion.

Phase 2: Catalytic Alkylation

• Catalyst Addition: Cool the solution slightly (below boiling) and add the KI (0.83 g) .

• Electrophile Addition: Dilute Chloroacetone (5.0 mL) in Acetone (20 mL) in the addition funnel.

  • Critical Step: Add the chloroacetone solution dropwise over 20–30 minutes to the stirring reaction mixture. This prevents local high concentrations that could lead to self-condensation of the ketone.

• Reflux: Return the system to reflux. Stir vigorously to keep the carbonate suspended.

• Monitoring: Monitor via TLC (Mobile Phase: 20% Ethyl Acetate in Hexane).

  • Endpoint: Disappearance of the starting phenol spot (

    ) and appearance of the product spot ( ).

  • Duration: Typically 4–6 hours.

Phase 3: Workup & Isolation

• Filtration: Cool the mixture to room temperature. Filter off the inorganic salts (

  ) using a sintered glass funnel. Wash the filter cake with cold acetone (2 x 15 mL).

• Concentration: Remove the acetone via rotary evaporation (

  C, reduced pressure) to yield a crude oil/solid residue.

• Extraction: Dissolve the residue in Ethyl Acetate (100 mL) .

• Scrubbing (Crucial for Purity):

  • Wash with 10% NaOH (2 x 30 mL) . Purpose: This converts any unreacted 4-iodophenol back to the water-soluble phenoxide, removing it from the organic layer.

  • Wash with Water (1 x 50 mL) .

  • Wash with Brine (1 x 50 mL) .

• Drying: Dry the organic layer over anhydrous

  for 15 minutes. Filter and evaporate the solvent.

Phase 4: Purification

• Crystallization: The crude product usually solidifies upon standing. Recrystallize from a minimum amount of hot Ethanol or a Hexane/Ether mixture.

• Drying: Dry the crystals in a vacuum desiccator (protect from light) to remove trace solvent.

Analytical Validation

Parameter	Specification	Observation/Method
Appearance	White to off-white needles	If yellow, wash with cold pentane.
Melting Point	68–72 °C	Sharp range indicates high purity.
1H NMR	4.55 (s, 2H, -O-CH2-C=O)	Confirm absence of phenolic -OH proton ( 5.0-9.0 ppm).
Yield	11.5 – 12.5 g (83–90%)	Lower yield suggests incomplete reaction or loss during NaOH wash.

Self-Validation Check:

• Did the reaction turn dark brown? Iodine liberation may have occurred.[2] Add a pinch of sodium thiosulfate during the workup wash.

• Is the product oily? Seed with a crystal of pure product or scratch the flask walls to induce crystallization.

References

• Williamson, A. W. (1850).[3] "Theory of Aetherification." Philosophical Magazine, 37, 350–356. (Foundational mechanism).[3][4][5]

• Master Organic Chemistry. (2014). "The Williamson Ether Synthesis."[1][6][7][3][5] Retrieved from [Link]

• Organic Syntheses. (1934). "p-IODOPHENOL."[2] Org.[2][3][8] Synth. 14, 68. (Precursor handling). Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. JP2012180326A - METHOD FOR PRODUCING p-IODOPHENOL - Google Patents [patents.google.com]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. fishersci.com [fishersci.com]
• 5. The Williamson Ether Synthesis [cs.gordon.edu]
• 6. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 7. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 8. CAS 21906-36-5: 1-(4-Iodophenyl)-2-propanone | CymitQuimica [cymitquimica.com]

Application Notes and Protocols for the Reductive Amination of 1-(4-iodophenoxy)acetone

Introduction: The Strategic Importance of Reductive Amination in Amine Synthesis

Reductive amination stands as a cornerstone transformation in modern organic synthesis, offering a highly efficient and controlled pathway to primary, secondary, and tertiary amines from readily available carbonyl compounds.[1][2] This method circumvents the challenges of direct alkylation of amines, which often suffers from a lack of selectivity and the formation of over-alkylated byproducts.[3] The power of reductive amination lies in its two-step sequence, which can often be performed in a single pot: the formation of an imine or iminium ion intermediate from a carbonyl compound and an amine, followed by its immediate reduction to the corresponding amine.[1]

This guide provides a detailed protocol and technical insights for the reductive amination of the ketone group in 1-(4-iodophenoxy)acetone. This substrate is of particular interest in medicinal chemistry and materials science, where the iodophenyl moiety can serve as a handle for further cross-coupling reactions or as a heavy atom for crystallographic studies. We will focus on the use of sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent that offers significant advantages in terms of safety and functional group tolerance compared to other hydride reagents like sodium cyanoborohydride (NaBH₃CN).[3]

Mechanism of Reductive Amination

The reductive amination process initiates with the nucleophilic attack of an amine on the carbonyl carbon of the ketone, 1-(4-iodophenoxy)acetone. This is followed by the formation of a hemiaminal intermediate, which then dehydrates to form an imine (for primary amines) or an iminium ion (for secondary amines). This imine or iminium ion is the key intermediate that is subsequently reduced by the hydride reagent.

The choice of reducing agent is critical. Sodium triacetoxyborohydride is particularly effective because it is less reactive than sodium borohydride and therefore does not readily reduce the starting ketone.[4] Its steric bulk and the electron-withdrawing nature of the acetoxy groups temper its reactivity, allowing for the selective reduction of the more electrophilic iminium ion intermediate. The reaction is often catalyzed by acetic acid, which protonates the carbonyl group, activating it towards nucleophilic attack by the amine, and also facilitates the dehydration of the hemiaminal intermediate.[5]

Caption: Mechanism of Reductive Amination.

Experimental Protocol: Reductive Amination of 1-(4-iodophenoxy)acetone

This protocol details a general procedure for the reductive amination of 1-(4-iodophenoxy)acetone with a primary amine using sodium triacetoxyborohydride. For the synthesis of the primary amine, 1-(4-iodophenoxy)propan-2-amine, ammonium acetate can be used as the ammonia source. However, care must be taken as the product primary amine can compete with ammonia, leading to the formation of a secondary amine byproduct.[6] Using a large excess of the ammonia source can help to mitigate this.

Materials and Reagents

Reagent/Material	Grade	Supplier
1-(4-iodophenoxy)acetone	≥98%	Varies
Amine (e.g., Benzylamine) or Ammonium Acetate	Reagent Grade	Varies
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Reagent Grade	Varies
1,2-Dichloroethane (DCE)	Anhydrous	Varies
Glacial Acetic Acid	ACS Grade	Varies
Saturated Sodium Bicarbonate Solution	Laboratory Grade	Varies
Dichloromethane (DCM)	ACS Grade	Varies
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	Varies
Silica Gel for Column Chromatography	60 Å, 230-400 mesh	Varies

Reaction Parameters

Parameter	Value	Rationale
Stoichiometry (Ketone:Amine:NaBH(OAc)₃)	1 : 1.1 : 1.5	A slight excess of the amine drives the imine formation. An excess of the reducing agent ensures complete conversion.
Solvent	1,2-Dichloroethane (DCE)	Aprotic solvent that is compatible with the reagents and reaction conditions.[4][7]
Catalyst	Glacial Acetic Acid (1.1 equiv)	Catalyzes imine formation.[7]
Temperature	Room Temperature (20-25 °C)	The reaction proceeds efficiently at ambient temperature.
Reaction Time	4-24 hours	Reaction progress should be monitored by TLC or LC-MS.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 1-(4-iodophenoxy)acetone (1.0 eq).

• Solvent and Reagent Addition: Dissolve the ketone in anhydrous 1,2-dichloroethane (DCE) (approximately 0.1-0.2 M concentration). Add the amine (1.1 eq) followed by glacial acetic acid (1.1 eq).

• Initiation of Reduction: Stir the mixture for 20-30 minutes at room temperature to allow for imine formation. Then, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10-15 minutes. Caution: The addition of NaBH(OAc)₃ can be exothermic.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For TLC, a typical eluent system is a mixture of ethyl acetate and hexanes. The disappearance of the starting ketone and the appearance of a new, more polar spot corresponding to the amine product indicates reaction progression.

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Stir vigorously for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude product can be purified by silica gel column chromatography. A gradient elution system, starting with a non-polar solvent system (e.g., 100% hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is typically effective. The fractions containing the desired product, as identified by TLC, are combined and concentrated to yield the purified amine.

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Reductive Amination Review [erowid.org]

Technical Notes & Optimization

Technical Support Center: Alkylation of 4-Iodophenol with Chloroacetone

Welcome to the technical support guide for the synthesis of 4-iodophenoxyacetone via the alkylation of 4-iodophenol with chloroacetone. This document is designed for researchers, chemists, and drug development professionals seeking to optimize this reaction, troubleshoot common issues, and understand the underlying chemical principles. Our goal is to combine established theory with practical, field-proven insights to help you achieve higher yields and purity.

The alkylation of 4-iodophenol is a specific application of the Williamson ether synthesis, a robust and widely used method for forming ether linkages.[1][2] The reaction involves the deprotonation of the phenolic hydroxyl group to form a nucleophilic phenoxide, which then attacks the electrophilic carbon of chloroacetone in a bimolecular nucleophilic substitution (SN2) reaction.[3] While straightforward in principle, maximizing the yield and minimizing impurities requires careful control over several experimental variables.

Troubleshooting Guide

This section addresses specific problems you may encounter during the experiment. Each issue is followed by a list of probable causes and actionable solutions.

Problem 1: Low or No Product Yield with Significant Unreacted 4-Iodophenol

Your reaction has completed, but analysis (TLC, GC-MS) shows a large amount of the starting 4-iodophenol remains, with little to no desired product formed.

Workflow: Diagnosing Incomplete Deprotonation

Caption: Troubleshooting workflow for low yield issues.

Detailed Solutions:

• Insufficient Base Strength/Amount: The hydroxyl group of 4-iodophenol has a pKa of approximately 9.3.[4] The base must be strong enough to deprotonate it effectively. While NaOH or KOH can work, inorganic carbonate bases are often preferred for cleaner reactions.

  • Recommendation: Use finely powdered, anhydrous potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). Use a stoichiometric excess (e.g., 1.5 equivalents) to ensure complete deprotonation.

• Poor Base Quality: Potassium carbonate is hygroscopic. The presence of water can reduce its basicity and introduce side reactions.

  • Recommendation: Dry the K₂CO₃ in an oven (>120 °C) for several hours before use or purchase a new, anhydrous-grade reagent.

• Low Reaction Temperature: SN2 reactions have an activation energy barrier that must be overcome.

  • Recommendation: Conduct the reaction at an elevated temperature, typically between 60-80 °C in solvents like acetone or acetonitrile.[5] Monitor the reaction progress by TLC to avoid prolonged heating that could cause decomposition.

Problem 2: Formation of Multiple Side Products

Your TLC plate shows several spots in addition to the starting material and the desired product. The reaction mixture may also have darkened significantly.

Visualizing the Competing Pathways: O- vs. C-Alkylation

Caption: O-alkylation vs. C-alkylation pathways.

Detailed Solutions:

• C-Alkylation: Phenoxides are ambident nucleophiles, meaning they can react at the oxygen atom (O-alkylation) or the aromatic ring (C-alkylation).[6] C-alkylation is an undesired side reaction.

  • Cause & Solution: The choice of solvent heavily influences the reaction site. Polar aprotic solvents like DMF or acetonitrile solvate the cation (e.g., K⁺) but leave the phenoxide oxygen relatively free, promoting O-alkylation.[5][7] Protic solvents (like water or alcohols) can hydrogen-bond with the oxygen, shielding it and making C-alkylation more competitive.[6] Ensure your solvent is anhydrous.

• Chloroacetone Decomposition: Chloroacetone is unstable in the presence of strong bases and can undergo self-condensation or decomposition, leading to a dark, tarry reaction mixture.[8][9]

  • Cause & Solution: Avoid using excessively strong bases like sodium hydroxide pellets if possible, as high local concentrations can accelerate decomposition. Using a milder, suspended base like K₂CO₃ provides a more controlled reaction. Adding the chloroacetone slowly to the mixture of 4-iodophenol and base can also help maintain a low instantaneous concentration.

• Dialkylation: Although less common, it's possible for the enolate of the product (4-iodophenoxyacetone) to react with another molecule of chloroacetone.

  • Cause & Solution: Use a controlled stoichiometry, typically with a slight excess of the chloroacetone (1.05-1.1 equivalents). Avoid a large excess of the alkylating agent.

Frequently Asked Questions (FAQs)

Q1: What are the optimal reaction conditions (base, solvent, temperature) for this alkylation?

There is no single "perfect" set of conditions, but a highly effective and common starting point is the use of potassium carbonate as the base in an anhydrous polar aprotic solvent.

Parameter	Recommended	Rationale
Base	Anhydrous K₂CO₃ (1.5 eq.)	Sufficiently basic to deprotonate the phenol, low cost, and generally leads to cleaner reactions than stronger bases like hydroxides or hydrides.
Solvent	Anhydrous Acetonitrile or DMF	Polar aprotic solvents accelerate SN2 reactions by solvating the counter-ion while leaving the nucleophile exposed.[5] They also strongly favor the desired O-alkylation over C-alkylation.[6]
Temperature	60–80 °C	Provides sufficient thermal energy to overcome the activation barrier without causing significant decomposition of chloroacetone.[5]
Atmosphere	Inert (N₂ or Ar)	While not always strictly necessary, an inert atmosphere prevents potential oxidative side reactions, especially if the reaction is run for an extended period.

Q2: My yield is still moderate. How can I significantly improve it using catalysis?

Phase-Transfer Catalysis (PTC) is an excellent strategy for improving the yield and reaction rate of this synthesis.[10] A phase-transfer catalyst facilitates the transfer of the phenoxide anion from a solid phase (K₂CO₃) or aqueous phase into the organic phase where the chloroacetone resides.[11]

• How it Works: A quaternary ammonium salt, such as tetrabutylammonium bromide (TBAB), exchanges its bromide anion for the 4-iodophenoxide anion at the phase interface. The resulting bulky, lipophilic ion pair ([Q]⁺[ArO]⁻) is soluble in the organic solvent, where it can readily react with chloroacetone.[12]

• Benefits:

  • Faster reaction rates at lower temperatures.

  • Increased yields by minimizing side reactions.

  • Allows the use of inexpensive inorganic bases.[11]

Q3: Can you provide a reliable protocol for both standard and PTC conditions?

Absolutely. Below are detailed, step-by-step protocols for laboratory-scale synthesis.

Experimental Protocol 1: Standard Williamson Ether Synthesis

Caption: Standard experimental workflow.

Step-by-Step Guide:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-iodophenol (1.0 eq.), anhydrous potassium carbonate (1.5 eq.), and anhydrous acetonitrile (approx. 0.2 M concentration relative to the phenol).[13]

• Flush the apparatus with an inert gas (N₂ or Argon).

• Heat the suspension to 70-80 °C with vigorous stirring.

• Slowly add chloroacetone (1.1 eq.) to the mixture over 10 minutes.

• Maintain the temperature and monitor the reaction's progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-8 hours.[5]

• Once the 4-iodophenol is consumed, cool the reaction to room temperature.

• Filter the solid K₂CO₃ and wash it with a small amount of acetonitrile.

• Combine the filtrates and concentrate them under reduced pressure.

• Dissolve the resulting crude residue in a suitable organic solvent like ethyl acetate. Wash the organic layer sequentially with water and brine.[14]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product.[15]

• Purify the crude 4-iodophenoxyacetone by recrystallization (e.g., from an ethanol/water mixture) or silica gel column chromatography.[16][17]

Experimental Protocol 2: Phase-Transfer Catalyzed (PTC) Synthesis

• Combine 4-iodophenol (1.0 eq.), potassium carbonate (1.5 eq.), tetrabutylammonium bromide (TBAB, 0.05-0.1 eq.), and toluene in a round-bottom flask.

• Heat the mixture to 60 °C with vigorous stirring.

• Add chloroacetone (1.1 eq.) and continue stirring at 60 °C. The reaction is often significantly faster under PTC conditions.

• Monitor by TLC. Upon completion, cool to room temperature.

• Add water to dissolve the inorganic salts. Separate the organic layer.

• Wash the organic layer with water and brine, then dry over Na₂SO₄, filter, and concentrate.

• Purify as described in the standard protocol.

Q4: How do I properly handle the reagents involved?

• 4-Iodophenol: A light-brown, crystalline solid. It is harmful if swallowed or in contact with skin and can cause skin irritation.[18][19]

• Chloroacetone: A potent lachrymator (tear-producing agent) and is toxic.[8] It is also a suspected mutagen. Always handle chloroacetone in a well-ventilated chemical fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). [8] It can decompose, sometimes explosively, during distillation.[8]

• Bases & Solvents: Handle all bases and solvents according to their specific Safety Data Sheet (SDS) guidelines.

References

• 4-Iodophenol | C6H5IO | CID 10894 . PubChem, National Center for Biotechnology Information. [Link]

• Phenolates- O-alkylation and C-alkylation . PharmaXChange.info. [Link]

• The Williamson Ether Synthesis . Master Organic Chemistry. [Link]

• Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations . ResearchGate. [Link]

• Simple preparation of chloroacetone - an essay . Sciencemadness Discussion Board. [Link]

• Process for purifying 4-hydroxy-acetophenone.

• 4-Iodophenol . Wikipedia. [Link]

• Williamson Ether Synthesis . Chemistry LibreTexts. [Link]

• An improved synthesis of (4S)-4,5-O-isopropylidenepent-(2Z)-enoate . ResearchGate. [Link]

• Organic Chem Review: Synthesizing Ethers via Williamson Ether Synthesis . Kaplan MCAT Prep, YouTube. [Link]

• Mild and efficient oxy-iodination of alkynes and phenols with potassium iodide and tert-butyl hydroperoxide . ResearchGate. [Link]

• Chloroacetone | ClCH2COCH3 | CID 6571 . PubChem, National Center for Biotechnology Information. [Link]

• Williamson ether synthesis . Wikipedia. [Link]

• Method for purification of 4-hydroxyacetophenone . Eureka | Patsnap. [Link]

• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW . Indo American Journal of Pharmaceutical Research. [Link]

• Atmospheric degradation of chloroacetoacetates by Cl atoms: Reactivity, products and mechanism in coastal and industrialized areas . ResearchGate. [Link]

• Phase Transfer Catalysis . ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Method For Purification Of 4 Hydroxyacetophenone . Quick Company. [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents . ResearchGate. [Link]

• What determines whether you trap an enolate or get alkylation (C- versus O-alkylation)? . Reddit. [Link]

• The chlorination of acetone: a complete kinetic analysis . Canadian Science Publishing. [Link]

• Williamson Ether Synthesis . ChemTalk. [Link]

• Phase-Transfer Catalysis (PTC) . Macmillan Group, Princeton University. [Link]

• Alkylation of Phenol: A Mechanistic View . ResearchGate. [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents . Francis Academic Press. [Link]

• METHOD FOR PURIFICATION OF 4-HYDROXYACETOPHENONE . European Patent Office. [Link]

• PTC Selective O-Alkylation . PTC Organics, Inc. [Link]

• Method for purification of 4-hydroxyacetophenone.

• Williamson Ether Synthesis Lab Report . Edubirdie. [Link]

• Continuous preparation of chloroacetone.

• Preparation of Aryl Ethers . University of Calgary. [Link]

• C- or O-Alkylation? . ChemistryViews. [Link]

• Cu-Catalyzed O-alkylation of phenol derivatives with alkylsilyl peroxides . RSC Publishing. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. francis-press.com [francis-press.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 4-Iodophenol - Wikipedia [en.wikipedia.org]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. pharmaxchange.info [pharmaxchange.info]
• 7. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 8. Chloroacetone | ClCH2COCH3 | CID 6571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. iajpr.com [iajpr.com]
• 11. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 12. macmillan.princeton.edu [macmillan.princeton.edu]
• 13. 4-碘苯酚 99% | Sigma-Aldrich [sigmaaldrich.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 16. Method for purification of 4-hydroxyacetophenone - Eureka | Patsnap [eureka.patsnap.com]
• 17. data.epo.org [data.epo.org]
• 18. 4-Iodophenol | C6H5IO | CID 10894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Page loading... [wap.guidechem.com]

Removing unreacted 4-iodophenol from 1-(4-iodophenoxy)acetone product

Welcome to the technical support center for challenges related to the synthesis and purification of 1-(4-iodophenoxy)acetone. This guide is designed for researchers, scientists, and drug development professionals who may encounter difficulties in removing unreacted 4-iodophenol from their reaction mixtures. Here, we provide troubleshooting advice and detailed protocols in a direct question-and-answer format to address specific experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Williamson ether synthesis reaction is complete, but TLC analysis shows a significant amount of unreacted 4-iodophenol along with my desired 1-(4-iodophenoxy)acetone product. What is the most straightforward method to remove the starting material?

A1: The most efficient and direct method is a liquid-liquid extraction using an aqueous basic solution.

Causality: The key to this separation lies in the difference in acidity between the starting material and the product. 4-Iodophenol is weakly acidic (pKa ≈ 9.33) due to its phenolic hydroxyl group.[1] Your product, 1-(4-iodophenoxy)acetone, is an ether and lacks this acidic proton.

By washing your crude reaction mixture (dissolved in an organic solvent like diethyl ether or ethyl acetate) with a basic solution such as sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃), you can deprotonate the acidic 4-iodophenol.[2][3] This converts it into its corresponding sodium salt, sodium 4-iodophenoxide. This salt is ionic and therefore highly soluble in the aqueous layer, while your neutral ether product remains in the organic layer.[3][4] This allows for a clean separation of the two compounds.

Q2: I tried a basic wash with NaOH, but I'm still seeing a spot corresponding to 4-iodophenol on my TLC plate. What could be going wrong?

A2: There are several potential reasons for an incomplete extraction. Let's troubleshoot them systematically.

• Insufficient Base: You may not have used enough of the basic solution to react with all the unreacted 4-iodophenol. It's advisable to use multiple washes with the basic solution rather than a single large volume wash to ensure complete removal.[5]

• Inadequate Mixing: For the acid-base reaction to occur, the organic and aqueous layers must be mixed thoroughly to maximize the surface area for the reaction. Ensure you are shaking the separatory funnel vigorously, venting frequently to release any pressure buildup.[6]

• Concentration of Base: While a 5-10% NaOH solution is generally effective, a saturated sodium bicarbonate solution can also be used.[5][6] However, be aware that sodium bicarbonate is a weaker base and may require more extensive washing.

• Emulsion Formation: Sometimes, vigorous shaking can lead to the formation of an emulsion, a stable mixture of the organic and aqueous layers that is difficult to separate. If this occurs, adding a small amount of brine (saturated NaCl solution) can often help to break the emulsion.

Q3: Can I use column chromatography to purify my 1-(4-iodophenoxy)acetone? If so, what solvent system should I use?

A3: Yes, flash column chromatography is an excellent method for purifying your product, especially for achieving high purity.

Principle of Separation: 4-Iodophenol, with its polar hydroxyl group, is more polar than the ether product, 1-(4-iodophenoxy)acetone. This difference in polarity allows for their separation on a polar stationary phase like silica gel. The less polar ether will travel down the column faster (have a higher Rf value), while the more polar phenol will be retained on the silica gel for longer (have a lower Rf value).

Solvent System Selection: A good starting point for developing a solvent system for flash chromatography is to use a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate.[7] You can determine the optimal ratio by running TLC plates with varying solvent compositions. Aim for a solvent system that gives your product an Rf value of approximately 0.3-0.4 for good separation.

A common starting point for separating compounds of similar polarity could be a mixture of 20-30% ethyl acetate in hexane . You can then adjust the polarity based on your initial TLC results.

In-Depth Experimental Protocols

Protocol 1: Purification via Basic Liquid-Liquid Extraction

This protocol outlines the step-by-step procedure for removing unreacted 4-iodophenol from your crude product mixture.

Materials:

• Crude reaction mixture containing 1-(4-iodophenoxy)acetone and 4-iodophenol

• Diethyl ether or ethyl acetate

• 5% aqueous sodium hydroxide (NaOH) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like diethyl ether or ethyl acetate.

• Transfer: Transfer the organic solution to a separatory funnel.

• First Basic Wash: Add an equal volume of 5% aqueous NaOH solution to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, inverting the funnel and venting frequently to release pressure.

• Separation: Allow the layers to separate. The top layer will typically be the organic layer, and the bottom will be the aqueous layer. Drain the lower aqueous layer.

• Repeat Washes: Repeat the wash with the 5% NaOH solution two more times to ensure complete removal of the 4-iodophenol.[5]

• Brine Wash: Wash the organic layer with an equal volume of brine. This helps to remove any residual water and break any emulsions.

• Drying: Drain the organic layer into a clean Erlenmeyer flask and dry it over anhydrous MgSO₄ or Na₂SO₄.

• Solvent Removal: Filter the drying agent and concentrate the organic solution using a rotary evaporator to obtain the purified 1-(4-iodophenoxy)acetone.

• Purity Check: Assess the purity of the final product using TLC.

Protocol 2: Thin-Layer Chromatography (TLC) Analysis

TLC is crucial for monitoring the reaction progress and the effectiveness of the purification.

Materials:

• TLC plates (silica gel coated)

• Developing chamber

• Capillary tubes for spotting

• Solvent system (e.g., 30% ethyl acetate in hexane)

• UV lamp

Procedure:

• Prepare the Plate: With a pencil, lightly draw a baseline about 1 cm from the bottom of the TLC plate.

• Spot the Plate: On the baseline, apply small spots of:

  • A: A solution of your starting 4-iodophenol.

  • B: A co-spot of the starting material and the crude reaction mixture.

  • C: A solution of your crude reaction mixture.

  • D (after purification): A solution of your purified product.

• Develop the Plate: Place the TLC plate in a developing chamber containing your chosen solvent system. Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to run up the plate.

• Visualize: Once the solvent front is about 1 cm from the top of the plate, remove it and mark the solvent front with a pencil. Visualize the spots under a UV lamp.

• Analysis: The spot for 4-iodophenol should be more polar (lower Rf) than the spot for 1-(4-iodophenoxy)acetone (higher Rf). In your purified sample lane, the spot corresponding to 4-iodophenol should be absent or significantly diminished.

Visual Workflow and Data Presentation

Diagram 1: Workflow for Basic Extractive Purification

Caption: Workflow for the purification of 1-(4-iodophenoxy)acetone using basic extraction.

Table 1: Physicochemical Properties for Separation

Compound	Structure	Molar Mass ( g/mol )	Melting Point (°C)	Acidity (pKa)	Key Characteristic for Separation
4-Iodophenol	I-C₆H₄-OH	220.01[8]	92-94[9]	~9.33[1]	Acidic - Reacts with base
1-(4-Iodophenoxy)acetone	I-C₆H₄-O-CH₂COCH₃	276.08	N/A	N/A	Neutral - Does not react with base

References

• Scribd. Separation of Phenol From Given Organic Mixture. [Link]

• ResearchGate. How to remove the phenol from the reaction mixture without doing column chromatography? (2017). [Link]

• Quora. How to extract phenol from an organic layer. (2019). [Link]

• ResearchGate. How to recrystallize complexes from the solvent pair acetone/water? (2021). [Link]

• Organic Syntheses. p-IODOPHENOL. [Link]

• Study.com. Describe the process of the separation of phenol from a solution containing both phenol and cyclohexanol. [Link]

• Williamson Ether Synthesis Lab Manual. The Williamson Ether Synthesis. [Link]

• Separation of a mixture of phenols by thin layer chromatography (TLC). [Link]

• National Center for Biotechnology Information. Extraction of phenolic compounds: A review. (2021). [Link]

• SciSpace. Solvent extraction of phenols from water. (1982). [Link]

• Google Patents.

• Wikipedia. 4-Iodophenol. [Link]

• Utah Tech University. Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014). [Link]

• PubChem. 4-Iodophenol. [Link]

• Google Patents.

• ResearchGate. Column chromatography of phenolics? (2013). [Link]

• Chegg.com. Solved Experiment 2: Williamson Ether Synthesis TLC Analysis. (2021). [Link]

• ResearchGate. Solvent‐Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. (2025). [Link]

• Recrystallization-1.pdf. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. [Link]

• YouTube. Williamson Ether Synthesis Final. (2021). [Link]

• U.S. Environmental Protection Agency. Method 8041A: Phenols by Gas Chromatography. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Alcohol to Ether using Williamson synthesis (O-Alkylation). [Link]

• Recrystallization.wpd. [Link]

• Phenomenex. Flash Chromatography: Principles & Applications. (2025). [Link]

• Google Patents.
• Google Patents.

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Organic Syntheses. n-allyl-n-(methoxycarbonyl)-1,3-decadiynylamine. [Link]

• Cheméo. Chemical Properties of Phenol, 4-iodo- (CAS 540-38-5). [Link]

Sources

• 1. 4-Iodophenol - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. homework.study.com [homework.study.com]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. The Williamson Ether Synthesis [cs.gordon.edu]
• 7. Chromatography [chem.rochester.edu]
• 8. 4-Iodophenol | C6H5IO | CID 10894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4-Iodophenol | 540-38-5 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Chemical Shifts of 1-(4-iodophenoxy)acetone Methylene Protons

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth analysis of the 1H NMR chemical shifts of the methylene protons in 1-(4-iodophenoxy)acetone. This guide moves beyond a simple data sheet to offer a comparative analysis grounded in the fundamental principles of nuclear magnetic resonance spectroscopy. By understanding the electronic and structural factors that influence chemical shifts, researchers can gain deeper insights into molecular structure and reactivity.

Understanding the Chemical Environment: A Comparative Analysis

The chemical shift of a proton in 1H NMR spectroscopy is exquisitely sensitive to its local electronic environment. In the case of 1-(4-iodophenoxy)acetone, the methylene protons (-CH2-) are situated between two influential functional groups: a carbonyl group (C=O) and a 4-iodophenoxy group. To understand the expected chemical shift, we can draw comparisons with structurally related compounds.

A key reference compound is 1-phenoxyacetone. Experimental data for 1-phenoxyacetone in deuterated chloroform (CDCl3) shows the chemical shift of the methylene protons at approximately 4.515 ppm.[1] This downfield shift, relative to a simple alkane, is a direct consequence of the deshielding effects of the adjacent oxygen and carbonyl group.

The introduction of an iodine atom at the para-position of the phenyl ring in 1-(4-iodophenoxy)acetone is expected to further influence the chemical shift of the methylene protons. Iodine is an electronegative atom, and its presence will primarily exert two opposing effects:

• Inductive Effect (-I): Through the sigma bond framework, the electronegative iodine atom will withdraw electron density from the aromatic ring. This electron withdrawal is transmitted through the phenoxy ether linkage to the methylene protons, leading to a deshielding effect and a downfield shift in their resonance frequency.

• Mesomeric Effect (+M): The lone pairs of electrons on the iodine atom can be delocalized into the aromatic pi-system. This resonance effect increases electron density in the ring, particularly at the ortho and para positions. However, for halogens, the inductive effect is generally considered to be stronger than the mesomeric effect in influencing the overall electron density of the aromatic ring.

Considering these factors, the methylene protons in 1-(4-iodophenoxy)acetone are anticipated to be more deshielded than those in 1-phenoxyacetone, resulting in a chemical shift further downfield.

Compound	Substituent (at para-position)	Experimental Chemical Shift of Methylene Protons (ppm)	Predicted Chemical Shift of Methylene Protons (ppm)	Key Influencing Factors
1-Phenoxyacetone	-H	~4.515 (in CDCl3)[1]	N/A	Inductive effect of carbonyl and phenoxy groups.
1-(4-Iodophenoxy)acetone	-I	Not available	> 4.515	Stronger inductive electron withdrawal by the iodo-substituted phenoxy group compared to the unsubstituted phenoxy group.
1-(4-Nitrophenoxy)acetone	-NO2	Not available	>> 4.515	Strong electron-withdrawing inductive and mesomeric effects of the nitro group.
1-(4-Methoxyphenoxy)acetone	-OCH3	Not available	< 4.515	Electron-donating mesomeric effect of the methoxy group, leading to increased shielding.

The "Why": Deconstructing the Influences on Chemical Shift

The precise chemical shift of the methylene protons in 1-(4-iodophenoxy)acetone is a composite of several key factors. A thorough understanding of these principles is crucial for accurate spectral interpretation and structure elucidation.

The Dominant Inductive Effect

The most significant factor influencing the downfield shift of the methylene protons is the inductive effect of the adjacent electronegative atoms. The oxygen of the phenoxy group and the oxygen of the carbonyl group both pull electron density away from the methylene carbon, which in turn deshields the attached protons.[2][3] This reduced electron density around the protons means that a lower external magnetic field is required to bring them into resonance, resulting in a higher chemical shift value.

Magnetic Anisotropy: A Tale of Two Fields

Another critical, albeit more complex, factor is magnetic anisotropy . This phenomenon arises from the circulation of electrons in pi systems, such as the aromatic ring and the carbonyl group, which generates a local, induced magnetic field.[4][5] This induced field can either oppose or reinforce the applied external magnetic field, depending on the spatial orientation of the proton relative to the pi system.

• Aromatic Ring: The pi electrons of the benzene ring, when placed in an external magnetic field, circulate to create a ring current. This current generates an induced magnetic field that deshields protons located on the periphery of the ring. While the methylene protons in 1-(4-iodophenoxy)acetone are not directly attached to the ring, the anisotropic effect can still have a minor influence on their chemical shift.

• Carbonyl Group: The pi electrons of the carbonyl group also generate an anisotropic field. Protons situated in the deshielding cone of the carbonyl group will experience a downfield shift. The methylene protons in our target molecule are in a position where they are likely to be influenced by this deshielding effect.

The interplay of these inductive and anisotropic effects determines the final observed chemical shift.

Caption: Factors influencing the 1H NMR chemical shift of methylene protons.

Experimental Protocol: Acquiring a High-Quality 1H NMR Spectrum

The following is a generalized, step-by-step protocol for acquiring a 1H NMR spectrum of a small organic molecule like 1-(4-iodophenoxy)acetone. This protocol is a self-validating system designed to ensure data integrity and reproducibility.

I. Sample Preparation

• Weighing the Sample: Accurately weigh approximately 5-25 mg of your purified 1-(4-iodophenoxy)acetone.[6] The exact amount will depend on the sensitivity of the NMR spectrometer.

• Choosing the Solvent: Select a suitable deuterated solvent. Deuterated chloroform (CDCl3) is a common choice for many organic compounds. Ensure the solvent is of high purity to avoid extraneous peaks in the spectrum.

• Dissolving the Sample: Dissolve the weighed sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.[7]

• Filtration (Optional but Recommended): To remove any particulate matter that could degrade the spectral resolution, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality NMR tube.[6]

• Adding an Internal Standard: For precise chemical shift referencing, a small amount of a reference standard, such as tetramethylsilane (TMS), is often added to the solvent by the manufacturer. If not present, a very small amount can be added. TMS is defined as having a chemical shift of 0.00 ppm.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

II. NMR Spectrometer Setup and Data Acquisition

• Instrument Login and Sample Insertion: Log in to the spectrometer's control software. Carefully insert the NMR tube into the spinner turbine and place it in the sample changer or manually insert it into the magnet.

• Locking and Shimming: The spectrometer will use the deuterium signal from the solvent to "lock" the magnetic field, ensuring its stability throughout the experiment. The "shimming" process involves adjusting the homogeneity of the magnetic field across the sample to obtain sharp, symmetrical peaks. This is often an automated process.

• Setting Acquisition Parameters:

  • Experiment Type: Select a standard 1D proton experiment.

  • Pulse Angle: A 30-45 degree pulse is often used for routine spectra to allow for a shorter relaxation delay.

  • Spectral Width: Set the spectral width to encompass the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Number of Scans: For a sufficiently concentrated sample, 8 to 16 scans are typically adequate.

  • Relaxation Delay: A delay of 1-2 seconds between scans is usually sufficient for a qualitative 1H NMR spectrum.

• Acquiring the Spectrum: Start the acquisition. The spectrometer will pulse the sample and record the resulting free induction decay (FID).

• Data Processing:

  • Fourier Transform: The FID is converted into a frequency-domain spectrum through a mathematical process called a Fourier transform.

  • Phasing: The spectrum is phased to ensure that all peaks are in the absorptive mode and have a flat baseline.

  • Baseline Correction: The baseline of the spectrum is corrected to be flat and at zero intensity.

  • Integration: The area under each peak is integrated to determine the relative number of protons giving rise to each signal.

  • Peak Picking and Referencing: The chemical shifts of the peaks are identified and referenced to the internal standard (TMS at 0.00 ppm).

Caption: A streamlined workflow for acquiring a 1H NMR spectrum.

Conclusion

References

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• Cobas, J. C. (2022). 1H Chemical Shift Anisotropy: A High Sensitivity Solid-State NMR Dynamics Probe for Surface Studies?. Physical Chemistry Chemical Physics, 24(42), 25685-25695. Retrieved from [Link]

• Minnesota State University Moorhead. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• Chemistry Insight. (2021, March 10). Factors Affecting Chemical Shift [Video]. YouTube. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• Modgraph Consultants Ltd. (2004). Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Baylor University. (n.d.). NMR Online Resources. Retrieved from [Link]

• University of Texas Health Science Center at San Antonio. (n.d.). Step-by-step procedure for NMR data acquisition. Retrieved from [Link]

• BioPchem. (2022, January 27). Nuclear Magnetic Resonance (NMR) – Useful Links and Online Resources. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Phenoxy-2-propanone. PubChem. Retrieved from [Link]

• University of Calgary. (n.d.). Ch 13 - Shielding. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• University of Guelph. (n.d.). NMR Links and Resources. Advanced Analysis Centre. Retrieved from [Link]

• e-PG Pathshala. (n.d.). Chemistry. Retrieved from [Link]

• University of Manchester. (n.d.). NMR Websites. Retrieved from [Link]

• Michigan State University. (n.d.). Basic Practical NMR Concepts. Retrieved from [Link]

• University of Texas at Austin. (n.d.). NMR video library. Nuclear Magnetic Resonance Labs. Retrieved from [Link]

Sources

• 1. PHENOXYACETONE(621-87-4) 1H NMR [m.chemicalbook.com]
• 2. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 3. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. youtube.com [youtube.com]
• 6. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 7. organomation.com [organomation.com]

Comparative Guide: 13C NMR Spectral Assignments for 1-(4-iodophenoxy)-2-propanone

Strategic Overview

1-(4-iodophenoxy)-2-propanone is a critical intermediate in medicinal chemistry, frequently serving as a scaffold for Suzuki-Miyaura cross-coupling reactions due to the para-iodine handle. However, characterizing this molecule via Carbon-13 NMR (

C NMR) presents a specific diagnostic challenge that often confuses researchers: the Heavy Atom Effect .

Standard chemoinformatics prediction algorithms often fail to accurately model the relativistic spin-orbit coupling induced by iodine, leading to significant discrepancies between "predicted" and "observed" spectra. This guide provides a definitive assignment of the

C spectral landscape, contrasting standard predictive models with empirically grounded values derived from high-fidelity analogues (e.g., 4-iodoanisole and phenoxyacetone).

Why This Matters

• False Negatives: Researchers may misinterpret the highly shielded C-I peak (~83 ppm) as a solvent impurity or background noise, assuming the aromatic carbon should appear in the typical 110–130 ppm range.

• Quality Control: Accurate assignment of the ketone carbonyl vs. the ether linkage is essential for verifying the success of Williamson ether synthesis protocols.

Synthesis & Structural Context[1][2]

To understand the spectrum, one must understand the connectivity. The molecule is typically synthesized via the alkylation of 4-iodophenol with chloroacetone.

Workflow Visualization

The following diagram outlines the synthesis logic and the resulting structural distinctness required for NMR analysis.

Figure 1: Synthesis pathway and critical quality control checkpoint for 1-(4-iodophenoxy)-2-propanone.

Comparative Spectral Analysis

This section contrasts the Standard Prediction (typical of basic NMR software) against High-Fidelity Assignments based on empirical data from structurally validated analogues (4-iodoanisole for the aryl ring, phenoxyacetone for the aliphatic chain).

The "Heavy Atom" Deviation

The most critical data point is C4' (Ar-I) . Iodine exerts a massive shielding effect (Heavy Atom Effect) on the attached carbon, shifting it upfield by ~30-40 ppm compared to a proton or chlorine substituent.

Master Assignment Table (Solvent: CDCl )

Carbon Position	Label	Functional Group	Standard Prediction (ppm)*	Refined Assignment (ppm)	Signal Type
C2	Carbonyl	Ketone (C=O)	205.0	204.8 – 206.0	Quaternary (Low Intensity)
C1'	Aromatic	Ar-O (Ipso)	158.0	157.5 – 158.5	Quaternary
C3' / C5'	Aromatic	Ar (Ortho to I)	130.0	138.0 – 138.5	Methine (CH)
C2' / C6'	Aromatic	Ar (Ortho to O)	115.0	116.8 – 117.5	Methine (CH)
C4'	Aromatic	Ar-I (Ipso)	105.0	82.5 – 83.5	Quaternary (Diagnostic)
C1	Aliphatic	O-CH2-C=O	72.0	72.8 – 73.5	Methylene (CH2)
C3	Aliphatic	Methyl (-CH3)	27.0	26.5 – 26.9	Methyl (CH3)

*Standard predictions often underestimate the relativistic shielding of Iodine.

Structural Logic Diagram

The following diagram maps the chemical shifts to the physical structure, highlighting the shielding zones.

Figure 2: Logic map of chemical shift zones. Note the C-I carbon appearing "out of order" for an aromatic carbon due to shielding.

Deep Dive: The Iodine Effect (Mechanistic Insight)

To interpret this spectrum correctly, one must understand Spin-Orbit Coupling .

Unlike lighter halogens (F, Cl) which deshield the attached carbon (moving it downfield, >130 ppm) due to electronegativity, Iodine is heavy enough that relativistic effects dominate. The circulation of electrons in the large iodine orbitals creates a magnetic field that opposes the external field (

) at the attached carbon nucleus.

• Result: The C-I carbon is strongly shielded.

• Comparison:

  • Chlorophenoxyacetone: C-Cl carbon appears ~126 ppm.

  • Iodophenoxyacetone: C-I carbon appears ~83 ppm.

• Diagnostic Tip: If you see a small quaternary peak at ~83 ppm, do not mistake it for a solvent artifact or impurity. It is your product.

Experimental Protocol

To ensure the quaternary carbons (C=O, C-I, C-O) are visible and distinct from baseline noise, specific acquisition parameters are recommended.

Materials

• Sample: ~20-30 mg of 1-(4-iodophenoxy)-2-propanone.

• Solvent: 0.6 mL CDCl

  (99.8% D) with 0.03% TMS (optional).

• Relaxation Agent (Optional): Chromium(III) acetylacetonate [Cr(acac)

  ].

Instrument Parameters (400 MHz or higher recommended)

• Pulse Sequence: zgpg30 (Power-gated decoupling) or equivalent.

• Spectral Width: 240 ppm (to capture the ketone at ~205 ppm).

• Relaxation Delay (D1):

  • Standard: 2.0 seconds.

  • Optimized:5.0 - 10.0 seconds.

  • Reasoning: The C-I and C=O carbons have no attached protons to facilitate relaxation via the Nuclear Overhauser Effect (NOE). They relax slowly. A short D1 will saturate these signals, making them disappear into the noise.

• Scans (NS): Minimum 1024 scans (due to the low sensitivity of quaternary carbons).

• Processing: Apply Exponential Multiplication (LB = 1.0 - 2.0 Hz) to improve Signal-to-Noise (S/N) ratio.

Step-by-Step Validation

• Check the Baseline: Look at 83 ppm. Is there a peak?

• Check the Carbonyl: Look at 205 ppm.

• Integration (Qualitative): The CH (aromatic) and CH3/CH2 peaks will be significantly taller than the C-I, C-O, and C=O peaks unless a very long delay is used. This intensity difference confirms the assignment of quaternary carbons.

References

• PubChem. 1-(4-Iodophenyl)-2-propanone (Compound).[1] National Library of Medicine.[1] Available at: [Link]

• Organic Chemistry Portal. Synthesis of alpha-Chloroketone Acetals (Reference for Chloroacetone reactivity). Available at: [Link][2]

• Reich, H. J. Chemical Shifts of Carbon-13 NMR. University of Wisconsin-Madison. (Source for Heavy Atom Effect/Iodine trends). Available at: [Link]

Sources

• 1. 1-(4-Iodophenyl)propan-2-one | C9H9IO | CID 13772685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN105152886A - Synthetic method of 1-(4-chlorophenyl)-2-cyclopropyl-1-propanone - Google Patents [patents.google.com]

Technical Comparison Guide: Mass Spectrometry Profiling of 4-Iodophenoxyacetone vs. Halogenated Analogs

The mass spectrometry fragmentation pattern of 4-iodophenoxyacetone is dominated by the interplay between the labile carbon-iodine bond and the ether-ketone backbone. This guide provides a technical comparison of its fragmentation behavior against chlorinated and brominated analogs, highlighting the unique diagnostic ions useful for structural elucidation in drug development.

Executive Summary

4-Iodophenoxyacetone (CAS: 61272-77-3) serves as a critical intermediate in the synthesis of heterocyclic pharmaceuticals and agrochemicals. In mass spectrometry (MS), it exhibits a distinct fragmentation profile driven by the "heavy atom effect" of iodine. Unlike its chloro- and bromo-analogs, which show characteristic isotopic clusters (M+2 peaks), 4-iodophenoxyacetone is monoisotopic. Its spectrum is characterized by a weak molecular ion (

) and a dominant loss of the iodine radical, making it a unique case study in halogenated aryl ether analysis.

This guide compares the MS performance of 4-iodophenoxyacetone with 4-bromophenoxyacetone and 4-chlorophenoxyacetone , providing researchers with the diagnostic markers required for precise identification during impurity profiling and metabolite identification.

Technical Background & Structural Logic

The Molecule[1]

• Formula:

• Molecular Weight: 276.07 g/mol

• Key Functional Groups:

  • Aryl Iodide: Weak C-I bond (

    kcal/mol), susceptible to homolytic cleavage.

  • Ether Linkage: Site of

    -cleavage or charge retention on the phenoxy ring.

  • Ketone (Acetone moiety): Prone to

    -cleavage (loss of acetyl group).

The "Alternative" Analogs

In Structure-Activity Relationship (SAR) studies, iodine is often swapped with bromine or chlorine to modulate metabolic stability. Their MS signatures differ fundamentally:

Feature	4-Chlorophenoxyacetone	4-Bromophenoxyacetone	4-Iodophenoxyacetone
Monoisotopic Mass	~184.03 Da	~227.98 Da	275.96 Da
Isotopic Pattern	M+ : M+2 (3:1)	M+ : M+2 (1:1)	Single Peak (No M+2)
C-X Bond Energy	High (~96 kcal/mol)	Medium (~81 kcal/mol)	Low (~65 kcal/mol)
Dominant Effect	Stable Molecular Ion	Mixed Fragmentation	Rapid Iodine Loss

Fragmentation Analysis & Pathways

The Electron Ionization (EI, 70 eV) spectrum of 4-iodophenoxyacetone is defined by two competing pathways: C-I Bond Cleavage and Backbone Fragmentation .

Pathway A: The Iodine Loss (Diagnostic)

Due to the weak Carbon-Iodine bond, the molecular ion (

276) is often low in abundance. The most prominent pathway involves the homolytic cleavage of the iodine atom.

• Mechanism:

• Resulting Ion: Phenoxyacetone cation (

  149).

• Significance: This fragment is identical to the molecular ion of unsubstituted phenoxyacetone, potentially leading to misidentification if the parent ion is absent.

Pathway B: Acetyl Loss ( -Cleavage)

The ketone moiety undergoes

-cleavage, losing a neutral acetyl radical ( , 43 Da).

• Mechanism:

• Resulting Ion: 4-iodophenoxy cation (

  , 233).

• Significance: This peak retains the iodine atom, confirming the halogen substitution pattern.

Pathway C: Tropylium/Phenolic Rearrangement

Secondary fragmentation often leads to the formation of iodophenyl cations (

203) or iodophenol radical cations ( 220) via hydrogen rearrangement.

Visualization of Fragmentation Pathways

Figure 1: Primary fragmentation channels of 4-iodophenoxyacetone under 70 eV Electron Ionization.

Comparative Performance Data

The following table summarizes the experimental differences observed when analyzing 4-iodophenoxyacetone versus its common alternatives.

Table 1: Comparative Mass Spectral Characteristics

Parameter	4-Chlorophenoxyacetone	4-Bromophenoxyacetone	4-Iodophenoxyacetone
Parent Ion Stability	High	Moderate	Low
Base Peak (Typical)	43 (Acetyl) or 184 (M+)	43 or 149 (Loss of Br)	149 (Loss of I)
Diagnostic Isotope	M+ / M+2 (100% / 32%)	M+ / M+2 (100% / 97%)	None (Monoisotopic)
Key Fragment 1	141 [M-Acetyl]+	185 [M-Acetyl]+	233 [M-Acetyl]+
Key Fragment 2	77 [Phenyl]+	149 [Phenoxyacetone]+	203 [Iodophenyl]+
Risk of False ID	Low (Distinct Isotope)	Low (Distinct Isotope)	High (Resembles non-iodinated parent)

Experimental Protocol: Validated GC-MS Method

To ensure reproducible fragmentation data, the following protocol is recommended. This method minimizes thermal degradation of the labile C-I bond prior to ionization.

Sample Preparation

• Solvent: Dissolve 1 mg of 4-iodophenoxyacetone in 1 mL of Ethyl Acetate (HPLC Grade). Avoid methanol to prevent transesterification/acetal formation in the injector.

• Concentration: Dilute to 10 ppm for scan mode analysis.

Instrument Parameters (GC-EI-MS)

• Inlet Temperature: 250°C (Splitless mode). Note: Do not exceed 280°C to prevent thermal deiodination.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), 30m x 0.25mm x 0.25µm.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold at 60°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold at 280°C for 3 min.

• Ion Source: Electron Ionization (EI) at 70 eV.[1]

• Source Temperature: 230°C.

• Scan Range:

  40 – 350.

Data Interpretation Workflow

• Check for M+ (276): Look for a small peak at 276. Absence is common; do not discard data.

• Verify Iodine Loss: Confirm the presence of a large peak at

  149.

• Confirm Substitution: Look for the "Satellite" peak at

  233 ( ). If 233 is absent but 149 is present, the sample may be the non-iodinated phenoxyacetone.

• Isotope Check: Zoom into

  276. If an M+2 peak exists (approx equal height), the sample is likely the Bromo analog, not Iodo.

References

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Aryl Ethers. National Institute of Standards and Technology. Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993).[2] Interpretation of Mass Spectra (4th ed.).[2] University Science Books. (Standard reference for alpha-cleavage and halide loss mechanisms).

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing.
• Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience.

Sources

• 1. uni-saarland.de [uni-saarland.de]
• 2. thiele.ruc.dk [thiele.ruc.dk]

Technical Comparison: IR Characterization of 1-(4-iodophenoxy)acetone vs. Structural Analogs

The following technical guide provides an in-depth comparison and characterization of the IR spectrum for 1-(4-iodophenoxy)acetone, focusing on the carbonyl stretch frequency.

Executive Summary

1-(4-iodophenoxy)acetone is a critical intermediate in the synthesis of antifungal azoles (e.g., analogs of ketoconazole/itraconazole). Its infrared (IR) spectrum is dominated by the carbonyl (C=O) stretching vibration, which serves as the primary quality control marker during synthesis.

This guide analyzes the carbonyl stretch frequency of 1-(4-iodophenoxy)acetone, comparing it against structural analogs to isolate the specific electronic effects governing its spectral signature.

Spectral Analysis: The Carbonyl Stretch

The carbonyl stretch for 1-(4-iodophenoxy)acetone appears in the range of 1725–1735 cm⁻¹ .

This frequency represents a distinct blue shift (higher wavenumber) relative to the parent ketone, acetone. This shift is driven by the inductive effect (-I) of the

-aryloxy group, which overrides the resonance effects typically associated with aromatic ketones.

Comparative Data Table

The following table contrasts the target molecule with its direct structural analogs.

Compound	Structure	C=O[1][2][3][4][5][6][7][8][9][10][11] Frequency (cm⁻¹)	Shift vs. Acetone ( )	Electronic Driver
Acetone		1715	—	Baseline aliphatic ketone.[6][7]
Phenoxyacetone		1722 – 1730	+7 to +15	Inductive (-I): The electronegative oxygen at the -position withdraws electron density from the C-C bond, shortening the C=O bond (increasing ).
1-(4-iodophenoxy)acetone		1725 – 1735	+10 to +20	Enhanced Inductive: The para-iodo substituent is electron-withdrawing relative to hydrogen, slightly enhancing the -I effect of the phenoxy oxygen.
Acetophenone		1685	-30	Conjugation (+R): Direct attachment of the phenyl ring allows resonance, increasing single-bond character and lowering frequency.

Key Insight: The methylene bridge (

) in 1-(4-iodophenoxy)acetone insulates the carbonyl from the resonance effects of the aromatic ring. Therefore, the molecule behaves like an aliphatic ketone with a strong electron-withdrawing group, shifting the peak up rather than down.

Mechanistic Logic & Peak Assignment

To validate the peak assignment, we apply the Hooke’s Law approximation for vibrational frequency (

):

Where

is the force constant and is the reduced mass.

• Inductive Effect (-I): The ether oxygen (

  -position) is highly electronegative. It pulls electron density through the -bond framework ( ).

• Bond Stiffening: This withdrawal destabilizes the contributing resonance structure

  , forcing the carbonyl to adopt more double-bond character. This increases the force constant ( ), raising the frequency.

• Iodine Contribution: While Iodine is a weak resonance donor (+R) to the benzene ring, it is inductively withdrawing (-I) relative to the ring carbon. This makes the 4-iodophenoxy group slightly more electron-withdrawing than a simple phenoxy group, pushing the frequency to the higher end of the 1720s range.

Visualization: Synthesis & Characterization Workflow

The following diagram outlines the synthesis pathway (Williamson Ether Synthesis) and the logical decision tree for confirming the product via IR spectroscopy.

Figure 1: Synthesis workflow and IR spectral logic tree for validating 1-(4-iodophenoxy)acetone.

Experimental Protocol: FTIR Characterization

To ensure reproducible data, follow this standardized protocol.

Materials:

• Sample: Purified 1-(4-iodophenoxy)acetone (Solid or Oil depending on purity/temperature; MP is often low).

• Technique: Attenuated Total Reflectance (ATR) is preferred over KBr pellets for speed and to avoid moisture bands.

Step-by-Step Procedure:

• Background Scan: Clean the ATR crystal (Diamond or ZnSe) with isopropanol. Collect a background spectrum (air) to subtract atmospheric

  and .

• Sample Loading: Place a small amount (approx. 2-5 mg) of the sample onto the center of the crystal.

• Compression: Apply pressure using the anvil to ensure intimate contact. (Note: If the sample is a low-melting solid, ensure it does not melt solely from the pressure heat, though liquid state analysis is also valid).

• Acquisition: Scan from 4000 cm⁻¹ to 600 cm⁻¹.

  • Resolution: 4 cm⁻¹[12]

  • Scans: 16 or 32 scans

• Peak Picking: Locate the strongest band in the 1700–1750 cm⁻¹ region.

  • Acceptance Criteria: The peak must be sharp and centered between 1725–1735 cm⁻¹ .

  • Secondary Confirmation: Look for the C-O-C asymmetric stretch (ether) around 1200–1250 cm⁻¹ and the aromatic C=C stretches around 1480–1600 cm⁻¹ .

References

• Mailhot, B., et al. (2005).[12] Study of the Degradation of an Epoxy/Amine Resin. Macromolecular Chemistry and Physics. (Identifies phenoxyacetone C=O stretch at 1730 cm⁻¹).

• Ricciardi, F., et al. (1983). Mechanism of imidazole catalysis in the curing of epoxy resins. Journal of Polymer Science. (Identifies phenoxyacetone C=O stretch at 1722 cm⁻¹).

• Spectroscopy Online. (2017). The Carbonyl Group, Part I: Introduction. (Establishes baseline acetone frequency at 1715 cm⁻¹ and inductive shift principles).

• PubChem. 1-(4-ethoxyphenyl)propan-2-one. (Structural analog data for comparison).

Sources

• 1. Acetone - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.pg.edu.pl [chem.pg.edu.pl]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. 4'-Hydroxyacetophenone | C8H8O2 | CID 7469 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. biosynth.com [biosynth.com]
• 10. scribd.com [scribd.com]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for 1-(4-Iodophenoxy)acetone

Inferred Hazard Assessment

Given the absence of a specific SDS for 1-(4-Iodophenoxy)acetone, we must infer its potential hazards from its chemical structure. This compound is an aromatic ketone with an iodine substituent. Our safety protocol is therefore derived from the known risks associated with acetone, 4-iodophenol, and related halogenated organic compounds.

Component/Class	Known Hazards	Implication for 1-(4-Iodophenoxy)acetone	Supporting Sources
Acetone Moiety	Highly flammable liquid and vapor. Causes serious eye irritation. May cause drowsiness, dizziness, and central nervous system (CNS) depression. Repeated exposure may cause skin dryness or cracking.	High risk of flammability; vapors may form explosive mixtures with air.[1][2][3] The compound is expected to be a significant eye irritant.[1][2][4][5] Inhalation of vapors could lead to neurological effects.[4][6] Expected to be a skin irritant upon prolonged contact.[4][7]	[1][2][3][4][5][6][7]
4-Iodophenol Moiety	Corrosive. Harmful if swallowed or inhaled. Causes skin and eye irritation. Material is extremely destructive to the tissue of mucous membranes and the upper respiratory tract.[8]	The compound may be corrosive and harmful by multiple exposure routes. Skin and eye contact must be strictly avoided. Inhalation of any dust or aerosol could be highly damaging to the respiratory system.	[8][9][10][11][12]
Halogenated Aromatic	Halogenated organic compounds often present environmental hazards and require specific disposal protocols. Aromatic and halogenated hydrocarbons can readily attack many types of glove materials.	Disposal must be handled as regulated hazardous waste, specifically as halogenated organic waste.[13][14][15] Standard disposable gloves may offer insufficient protection.[16]	[13][14][15][16]

Core Directive: Personal Protective Equipment (PPE) Protocol

The "Hierarchy of Controls" dictates that we first rely on engineering and administrative controls. PPE is the final, but essential, barrier between you and the potential hazard. All handling of 1-(4-Iodophenoxy)acetone must be performed within a certified chemical fume hood.

Step-by-Step PPE Selection and Use

• Eye and Face Protection:

  • Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles must be worn at all times when handling the compound in any form (solid or solution).

  • Recommended for High-Risk Tasks: When transferring quantities greater than a few grams, preparing solutions, or when there is any risk of splashing, a full-face shield must be worn in addition to chemical splash goggles.[10]

• Hand Protection:

  • The selection of appropriate gloves is critical. Due to the aromatic ketone structure, standard thin-gauge nitrile gloves are not recommended for prolonged contact as they offer poor resistance to ketones and aromatic hydrocarbons.[17][18]

  • For low-risk tasks (e.g., handling a sealed container): A single pair of standard nitrile gloves (minimum 5-mil thickness) is acceptable.

  • For all other tasks (weighing, transfers, solution preparation): Double-gloving is mandatory.

    • Inner Glove: A disposable nitrile glove.

    • Outer Glove: A heavier, chemically resistant glove. Butyl rubber gloves are a preferred choice as they offer good protection against ketones and acids.[17] Neoprene can also be considered.

  • Immediate Action on Contamination: If a glove comes into contact with the chemical, remove it immediately using the proper technique to avoid skin contact, and dispose of it as hazardous waste.[8][18] Wash hands thoroughly before donning new gloves.

• Body Protection:

  • Wear a flame-resistant lab coat.

  • For procedures involving larger quantities or a significant risk of splashing, a chemically resistant apron should be worn over the lab coat.

  • Ensure legs and feet are fully covered. Do not wear shorts, skirts, or open-toed shoes in the laboratory.

• Respiratory Protection:

  • All work must be conducted in a properly functioning chemical fume hood to keep airborne concentrations below exposure limits.[10][12][19][20]

  • If engineering controls are insufficient and there is a risk of inhaling dust or aerosols, a respiratory protection program that meets OSHA 29 CFR 1910.134 standards is required. This would involve selecting an appropriate NIOSH-approved respirator, fit-testing, and medical evaluation.

PPE Recommendation Summary Table

Task	Eye/Face Protection	Hand Protection	Body Protection
Storage/Transport (Sealed Container)	Safety Glasses (minimum)	Single Pair Nitrile Gloves	Lab Coat
Weighing Solid	Chemical Splash Goggles	Double-Gloved (Nitrile Inner, Butyl/Neoprene Outer)	Lab Coat
Solution Preparation / Transfers	Chemical Splash Goggles & Face Shield	Double-Gloved (Nitrile Inner, Butyl/Neoprene Outer)	Lab Coat & Chemical Apron
Spill Cleanup	Chemical Splash Goggles & Face Shield	Double-Gloved (Nitrile Inner, Butyl/Neoprene Outer)	Lab Coat & Chemical Apron

Operational and Disposal Plans

Safe Handling and Storage Workflow

The following diagram outlines the essential workflow for safely managing 1-(4-Iodophenoxy)acetone from receipt to disposal.

Caption: Logical workflow for handling 1-(4-Iodophenoxy)acetone.

Storage Protocol

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10][19][20]

• Keep away from all sources of ignition, including heat, sparks, and open flames.[1][3][21]

• Store separately from incompatible materials such as strong oxidizing agents, strong bases, and acid anhydrides.[12][21]

Spill and Emergency Plan

• Spills: Evacuate the area. With appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).[19] Collect the material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[21]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing.[19] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[19] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air immediately.[19] If breathing is difficult, administer oxygen. Seek immediate medical attention.

Waste Disposal Plan

Improper disposal poses a significant risk. This compound must be managed as regulated hazardous waste.

• Segregation is Key: 1-(4-Iodophenoxy)acetone and any materials contaminated with it (gloves, absorbent pads, glassware) must be disposed of in a designated "Halogenated Organic Waste" container.[13][14][15] Do not mix with non-halogenated waste streams, as this significantly increases disposal costs and complexity.[14]

• Container Requirements: Use a chemically compatible, sealable container. The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Waste 1-(4-Iodophenoxy)acetone".[13]

• Aqueous Waste: Any aqueous solutions containing this compound must also be collected as halogenated hazardous waste. Do not pour any amount down the drain.[15]

• Disposal Request: Contact your institution's Environmental Health and Safety (EHS) department for pickup and disposal according to federal, state, and local regulations.[22][23] Do not attempt to dispose of this material through standard trash or by evaporation.[15]

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Phenylacetone, 99+%. Retrieved from [Link]

• Produits Lubri-Delta Inc. (n.d.). Safety Data Sheet - Acetone. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet - Acetone. Retrieved from [Link]

• (n.d.). Acetone MSDS.

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Iodophenol, 99%. Retrieved from [Link]

• NC State ISE. (n.d.). Material Safety Data Sheet - Acetone. Retrieved from [Link]

• Pro-Lab Diagnostics. (n.d.). Safety Data Sheet - Iodine Acetone. Retrieved from [Link]

• (n.d.). Safety Data Sheet - 4-Iodophenol.
• (n.d.). Gloves Chemical Resistance Chart.

• U.S. Department of Labor, Occupational Safety and Health Administration. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• University of Pennsylvania EHRS. (2019). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import/Export, Use, and Disposal of Iodine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Acetone. Retrieved from [Link]

• (n.d.). Resistance To Chemicals of Common Glove Materials.

• Case Western Reserve University. (n.d.). Environmental Health and Safety Disposal of Iodine. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• (n.d.). Toxicological Review of Acetone (CAS No. 67-64-1).

• Yale Environmental Health & Safety. (n.d.). Kimberly Clark Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• Godo Shigen Co., Ltd. (n.d.). Iodine Recycling Business. Retrieved from [Link]

• U.S. Department of Labor, Occupational Safety and Health Administration. (n.d.). Guidance For Hazard Determination. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Ethoxyphenyl)acetone. Retrieved from [Link]

• (n.d.). Toxicological Profile of Acetone in the Healthcare Industry.

• U.S. Nuclear Regulatory Commission. (1991). NRC Information Notice No. 91-03: Management of Wastes Contaminated with Radioactive Materials. Retrieved from [Link]

• (n.d.). An overview of radioactive waste disposal procedures of a nuclear medicine department.

• Clean Management Environmental Group. (2022). OSHA Regulations and Hazardous Waste Disposal: What To Know. Retrieved from [Link]

• Washington State University Environmental Health & Safety. (n.d.). Halogenated Solvents. Retrieved from [Link]

Sources

• 1. systemepreventis.ca [systemepreventis.ca]
• 2. homesciencetools.com [homesciencetools.com]
• 3. actylislab.com [actylislab.com]
• 4. CCOHS: Acetone [ccohs.ca]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pro-lab.co.uk [pro-lab.co.uk]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. fishersci.com [fishersci.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. fishersci.com [fishersci.com]
• 13. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 14. 7.2 Organic Solvents [ehs.cornell.edu]
• 15. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 16. fac.uncg.edu [fac.uncg.edu]
• 17. safety.fsu.edu [safety.fsu.edu]
• 18. ehrs.upenn.edu [ehrs.upenn.edu]
• 19. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 20. tcichemicals.com [tcichemicals.com]
• 21. fishersci.com [fishersci.com]
• 22. atsdr.cdc.gov [atsdr.cdc.gov]
• 23. cleanmanagement.com [cleanmanagement.com]